Cas no 1805195-40-7 (Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805195-40-7
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4886832
• Update Time: 2025-10-29

Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)3-4-2-5(11)7(10(14,15)16)8(17-4)9(12)13/h2,9H,3H2,1H3
• InChI Key： CUOHESOZCOUUOO-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)OC)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate

Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805195-40-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1805195-40-7, represents a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with multiple fluorinated and trifluoromethyl groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. The strategic incorporation of difluoromethyl, fluoro, and trifluoromethyl groups imparts unique physicochemical properties, enhancing both the metabolic stability and binding affinity of the resulting drug candidates.

The significance of this compound in medicinal chemistry stems from its ability to act as a versatile building block for the development of novel therapeutic agents. The presence of fluorine atoms, particularly in the difluoromethyl and trifluoromethyl configurations, is well-documented for their ability to modulate pharmacokinetic profiles, including improving lipophilicity and reducing metabolic degradation. Furthermore, the pyridine scaffold is a common motif in many pharmacologically active compounds, making Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate a valuable asset in synthetic pipelines.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their diverse applications in drug discovery. For instance, studies have demonstrated that compounds incorporating such motifs exhibit enhanced binding to biological targets, leading to improved therapeutic efficacy. The specific arrangement of substituents in Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate allows for fine-tuning of these interactions, making it an ideal candidate for designing next-generation pharmaceuticals.

The compound's synthesis involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve the desired regioselectivity and yield. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern drug development.

A particularly noteworthy application of Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By serving as a precursor for these inhibitors, the compound contributes to the development of targeted therapies that can modulate kinase activity with high specificity. Recent advancements in this area have shown promising results in preclinical studies, indicating the potential of fluorinated pyridines as key structural elements in anti-cancer agents.

The impact of this compound extends beyond oncology; it has also been explored in the development of antimicrobial and anti-inflammatory drugs. The unique electronic properties conferred by the fluorinated substituents enable interactions with biological targets that are distinct from conventional non-fluorinated analogs. This has led to the discovery of novel compounds with improved pharmacological profiles.

In conclusion, Methyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805195-40-7) stands as a testament to the power of fluorinated heterocycles in pharmaceutical innovation. Its role as a synthetic intermediate continues to drive progress across multiple therapeutic areas, underscoring its enduring relevance in medicinal chemistry. As research advances, it is anticipated that this compound will remain at the forefront of drug discovery efforts, contributing to the development of safer and more effective treatments for a wide range of diseases.